Cas no 1804176-85-9 (1-Bromo-3-(5-ethoxy-2-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-ethoxy-2-methoxyphenyl)propan-2-one
• CAS No: 1804176-85-9
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4979852
• Update Time: 2025-10-28

1-Bromo-3-(5-ethoxy-2-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-ethoxy-2-methoxyphenyl)propan-2-one

• Inchi： 1S/C12H15BrO3/c1-3-16-11-4-5-12(15-2)9(7-11)6-10(14)8-13/h4-5,7H,3,6,8H2,1-2H3
• InChI Key： VSAJXCTUYQIQRJ-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1OC)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5

Additional information on 1-Bromo-3-(5-ethoxy-2-methoxyphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(5-ethoxy-2-methoxyphenyl)propan-2-one (CAS No. 1804176-85-9)

1-Bromo-3-(5-ethoxy-2-methoxyphenyl)propan-2-one is a specialized organic compound with the CAS number 1804176-85-9, widely recognized in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a brominated propanone moiety with an ethoxy-methoxyphenyl group, making it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of novel bioactive molecules targeting inflammation and metabolic disorders.

The growing interest in 1-Bromo-3-(5-ethoxy-2-methoxyphenyl)propan-2-one aligns with trends in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, this compound’s potential for low-waste production methods has garnered attention. Its CAS 1804176-85-9 identifier is frequently searched in academic databases, reflecting demand for high-purity standards and scalable synthesis protocols. Recent studies highlight its role in optimizing reaction yields under mild conditions, addressing key challenges in industrial applications.

From a structural perspective, the ethoxy-methoxyphenyl segment contributes to the compound’s solubility in organic solvents, while the bromopropanone group enhances reactivity in nucleophilic substitutions. These properties make it a versatile building block for heterocyclic compounds, a class of molecules dominating recent patents in oncology and neurology. Users searching for "synthesis of brominated aromatic ketones" or "CAS 1804176-85-9 applications" will find relevance in its documented use for constructing fused-ring systems.

Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing 1-Bromo-3-(5-ethoxy-2-methoxyphenyl)propan-2-one, ensuring compliance with regulatory guidelines. The compound’s stability under inert atmospheres and compatibility with catalytic hydrogenation further broaden its utility. Discussions in scientific forums often link it to precursor optimization—a hot topic in custom synthesis services where yield efficiency impacts cost-effectiveness.

Emerging trends also connect CAS 1804176-85-9 to AI-driven molecular design. Computational models increasingly predict its derivatives for high-throughput screening, aligning with pharmaceutical demands for rapid lead compound identification. This intersection of experimental and in silico research positions the compound as a bridge between traditional organic synthesis and cutting-edge drug development technologies.

In summary, 1-Bromo-3-(5-ethoxy-2-methoxyphenyl)propan-2-one exemplifies innovation in synthetic chemistry. Its multifaceted applications, from small-molecule therapeutics to material science intermediates, underscore its importance in contemporary research. As queries like "bromoketone derivatives in medicine" rise, this compound’s profile continues to expand across interdisciplinary fields.